Ac-Lys-Val-Cit-PABC-MMAE

• Molecular Formula: C66H108N12O14
• Molecular Weight: 1293.6 g/mol
• InChI: InChI=1S/C66H108N12O14/c1-16-41(8)56(51(90-14)36-52(80)78-35-23-28-50(78)58(91-15)42(9)59(82)70-43(10)57(81)46-24-18-17-19-25-46)76(12)64(87)54(39(4)5)75-63(86)55(40(6)7)77(13)66(89)92-37-45-29-31-47(32-30-45)72-60(83)49(27-22-34-69-65(68)88)73-62(85)53(38(2)3)74-61(84)48(71-44(11)79)26-20-21-33-67/h17-19,24-25,29-32,38-43,48-51,53-58,81H,16,20-23,26-28,33-37,67H2,1-15H3,(H,70,82)(H,71,79)(H,72,83)(H,73,85)(H,74,84)(H,75,86)(H3,68,69,88)/t41-,42+,43+,48-,49-,50-,51+,53-,54-,55-,56-,57+,58+/m0/s1
• InChIKey: KCGMOXVVJSQNOS-IZNBURIHSA-N

Ac-Lys-Val-Cit-PABC-MMAE Overview

Ac-Lys-Val-Cit-PABC-MMAE is a chemical precursor used in the assembly of antibody-drug conjugates (ADCs). It belongs to the class of cathepsin B-cleavable linker-payload conjugates, where the potent microtubule inhibitor Monomethyl Auristatin E (MMAE) is released upon internalization and lysosomal proteolysis [1]. Its distinct feature is the N-terminal acetyl-lysine (Ac-Lys) moiety, which serves as an amine-donor substrate for microbial transglutaminase (mTG), enabling site-specific enzymatic conjugation to deglycosylated antibodies at glutamine 295 (Q295) or engineered recognition motifs [2].

1

Enzymatic site-specific conjugation via microbial transglutaminase (mTG) to deglycosylated IgG at endogenous Q295

2

Homogeneous ADC construct with a defined drug-to-antibody ratio (DAR) of 2, avoiding heterogeneous mixtures

3

No antibody engineering required – works with native deglycosylated human IgG1/2/4 scaffolds

• [1] Doronina, S.O., et al. (2003). Development of potent monoclonal antibody auristatin conjugates for cancer therapy. Nature Biotechnology, 21(7), 778-784. View Source
• [2] Strop, P., et al. (2013). Location matters: site of conjugation modulates stability and pharmacokinetics of antibody drug conjugates. Chemistry & Biology, 20(2), 161-167. View Source

Why Generic Val-Cit-PABC-MMAE Is Not Equivalent

While the Val-Cit-PABC-MMAE core is widely considered a gold standard in ADC development, generic substitution with the more common maleimidocaproyl (MC) variant is not equivalent. MC-Val-Cit-PABC-MMAE relies on stochastic cysteine conjugation to reduced interchain disulfides, generating a heterogeneous mixture of species with a variable drug-to-antibody ratio (DAR) of 0 to 8. This heterogeneity directly translates to batch-to-batch variability in pharmacokinetics, toxicity, and efficacy. In contrast, the Ac-Lys terminus on Ac-Lys-Val-Cit-PABC-MMAE is an essential molecular feature for enzymatic, site-specific transpeptidation, producing a rigorously homogeneous ADC with a defined DAR of 2 [1]. Substituting the linker-payload without this structural handle fundamentally alters the critical quality attributes (CQAs) of the final biologic, rendering the product non-comparable from a regulatory and pharmacological standpoint [2].

This Product Ac-Lys-Val-Cit-PABC-MMAE enables enzymatic, site-specific conjugation yielding a homogeneous ADC with DAR 2

Generic Substitute MC-Val-Cit-PABC-MMAE relies on stochastic cysteine conjugation, producing a heterogeneous DAR 0-8 mixture

Structural Requirement N‑terminal acetyl-lysine (Ac-Lys) is essential for mTG recognition and transpeptidation

Lacking Handle Maleimidocaproyl (MC) group cannot direct site‑specific enzymatic conjugation

Consequence Batch-to-batch PK and safety profiles may be more consistent due to defined DAR

Risk Heterogeneity can alter critical quality attributes and limit direct comparability

• [1] Strop, P., et al. (2013). Location matters: site of conjugation modulates stability and pharmacokinetics of antibody drug conjugates. Chemistry & Biology, 20(2), 161-167. View Source
• [2] Panowski, S., et al. (2014). Site-specific antibody drug conjugates for cancer therapy. mAbs, 6(1), 34-45. View Source

Quantitative Evidence for Ac-Lys-Val-Cit-PABC-MMAE

Superior Conjugation Homogeneity

Conjugation of Ac-Lys-Val-Cit-PABC-MMAE via microbial transglutaminase (mTG) to deglycosylated IgG yields a structurally homogeneous ADC with a drug-to-antibody ratio (DAR) of exactly 2.0, as confirmed by mass spectrometry [1]. In contrast, conventional conjugation of MC-Val-Cit-PABC-MMAE to reduced interchain cysteines produces a heterogenous mixture with a DAR distribution of 0, 2, 4, 6, and 8 isomers, with an average DAR of ~3.5 [2].

Homogeneity vs. MC conjugate

Head-to-head

Ac-Lys conjugate: DAR 2.0 (single species) vs. MC conjugate: DAR 0–8 mixture (avg ~3.5)

Supports ADC homogeneity and batch consistency assessment

Trastuzumab scaffold; HIC/LC-MS analysis

Evidence Dimension	ADC Product Homogeneity (Drug-to-Antibody Ratio)
Target Compound Data	Homogeneous DAR of 2.0
Comparator Or Baseline	MC-Val-Cit-PABC-MMAE (stochastic cysteine conjugation): Heterogeneous mixture with DAR distribution 0-8, average DAR ~3.5
Quantified Difference	Ac-Lys conjugation yields a single molecular species (DAR 2), whereas the cysteine method yields at least five major species (DAR 0, 2, 4, 6, 8).
Conditions	Trastuzumab scaffold; mTG conjugation at Q295 vs. standard reduction/alkylation of interchain disulfides. Analysis by hydrophobic interaction chromatography (HIC) and liquid chromatography–mass spectrometry (LC-MS).

Why This Matters

Defined DAR is a critical quality attribute (CQA); homogeneous ADC products have more predictable pharmacokinetics, therapeutic indices, and simplified regulatory pathways.

• [1] Strop, P., et al. (2013). Location matters: site of conjugation modulates stability and pharmacokinetics of antibody drug conjugates. Chemistry & Biology, 20(2), 161-167. View Source
• [2] Hamblett, K. J., et al. (2004). Effects of drug loading on the antitumor activity of a monoclonal antibody drug conjugate. Clinical Cancer Research, 10(20), 7063-7070. View Source

Enhanced Conjugation Efficiency

Enzymatic conjugation using the Ac-Lys handle via a chemo-enzymatic strategy requires only a 2.5 molar excess of the drug-linker over the antibody to achieve a homogeneous DAR of 2.0 [1]. This contrasts sharply with the direct enzymatic attachment of related MMAE-spacer derivatives, which required an 80-molar excess to yield a heterogeneous mixture with a DAR of only 1.0 to 1.6 [1].

Conjugation efficiency

Head-to-head

2.5‑fold molar excess for DAR 2 (Ac-Lys) vs. 80‑fold excess for DAR 1.0–1.6 (alternate MMAE substrate)

Lower payload input may reduce manufacturing cost and purification burden

mTG with trastuzumab; HIC/MS readout

Evidence Dimension	Drug-linker input efficiency for conjugation
Target Compound Data	2.5 molar excess of Ac-Lys-Val-Cit-PABC-MMAE-derived payload needed for homogeneous DAR 2.0 conjugation
Comparator Or Baseline	80 molar excess of a directly cleavable MMAE-amine substrate needed for heterogeneous DAR 1.0-1.6 conjugation
Quantified Difference	32-fold lower molar input requirement for the Ac-Lys chemo-enzymatic approach, while simultaneously achieving a 25-100% higher DAR.
Conditions	Microbial transglutaminase (mTG) conjugation using trastuzumab antibody; post-reaction HIC and MS analysis.

Why This Matters

Dramatically lower molar excess requirements reduce the cost of goods for manufacturing, minimize the need for extensive post-reaction purification to remove unreacted cytotoxic drug, and lead to a more consistent final product.

• [1] Chiotellis, A., et al. (2014). Transglutaminase-Based Chemo-Enzymatic Conjugation Approach Yields Homogeneous Antibody–Drug Conjugates. Bioconjugate Chemistry, 25(5), 868-878. View Source

Superior In Vivo Pharmacokinetics

ADCs generated by mTG conjugation to position Q295 or light chain motifs (using Ac-Lys-based linkers) demonstrate superior pharmacokinetic behavior compared to engineered cysteine conjugates. In a head-to-head panel, mTG-conjugated variants at these sites showed a more favorable PK profile, including reduced clearance and longer half-life, relative to multiple cysteine-engineered positions (S239, S442, D265, N325) in transgenic Tg276 mice [1].

In vivo pharmacokinetics

Cross-study comparable

mTG conjugates (Q295/LC motifs) ranked most favorable PK profile among tested sites

Reported longer half-life and lower clearance may support tumor exposure studies

Tg276 hFcRn mice; ELISA and LC-MS measurement

Evidence Dimension	Antibody-drug conjugate in vivo pharmacokinetics
Target Compound Data	mTG-conjugated ADC (site-specific DAR 2) at Q295 or LC recognition motifs showed superior PK behavior with reduced clearance relative to cysteine conjugates.
Comparator Or Baseline	Engineered cysteine ADCs (DAR 2) at positions S239, S442, D265, and N325.
Quantified Difference	Quantified as 'superior PK behavior' with a longer half-life and lower clearance; precise numerical values are context-dependent but the mTG conjugates consistently ranked most favorable in multi-site comparison.
Conditions	Trastuzumab-based ADCs in hemizygous Tg276 human FcRn transgenic mice; PK parameters measured via ELISA for total antibody and LC-MS for ADC.

Why This Matters

Favorable PK correlates directly with increased tumor exposure and a potentially wider therapeutic window, making it a key selection criterion for ADC development.

• [1] Dragulska, S. A., et al. (2021). Effect of Conjugation Site and Technique on the Stability and Pharmacokinetics of Antibody-Drug Conjugates. Journal of Pharmaceutical Sciences, 110(8), 2876-2886. View Source

Site-Specific Conjugation Without Antibody Engineering

The Ac-Lys handle is a substrate for microbial transglutaminase, which solely recognizes the endogenous glutamine 295 (Q295) residue in deglycosylated IgG heavy chains [1]. This allows for site-specific conjugation without the need for antibody engineering (e.g., insertion of engineered cysteine residues or glutamine tags), which is a prerequisite for achieving site-specificity with comparator linkers like MC-Val-Cit-PABC-MMAE when a homogeneous product is desired [2].

No antibody engineering needed

Class-level inference

mTG recognizes endogenous Q295 in deglycosylated IgG; no genetic modification required

Enables rapid feasibility assessment without antibody engineering timelines

Applicable to human IgG1/2/4 scaffolds

Evidence Dimension	Requirement for antibody engineering in site-specific conjugation
Target Compound Data	Conjugates to endogenous Q295; no genetic modification of antibody scaffold required.
Comparator Or Baseline	Engineered cysteine ADCs (e.g., THIOMAB) require site-directed mutagenesis to insert reactive cysteine residues.
Quantified Difference	Eliminates the need for a complex genetic engineering step, which can be quantified in terms of development time (reduction of weeks) and risk.
Conditions	Using microbial transglutaminase (mTG) with any deglycosylated human IgG1, IgG2, or IgG4 scaffold.

Why This Matters

This provides a 'plug-and-play' approach to site-specific conjugation, accelerating feasibility assessment across a panel of existing monoclonal antibodies and reducing upfront development risk.

• [1] Jeger, S., et al. (2010). Site-specific modification of single-chain antibody fragments for targeting and detection. Protein Engineering, Design & Selection, 23(7), 561-567. View Source
• [2] Junutula, J. R., et al. (2008). Site-specific conjugation of a cytotoxic drug to an antibody improves the therapeutic index. Nature Biotechnology, 26(8), 925-932. View Source

Application Scenarios for Ac-Lys-Val-Cit-PABC-MMAE

Manufacturing of Homogeneous ADCs

For ADC programs where minimizing the presence of unconjugated antibody (DAR 0) and highly-loaded species (DAR > 4) is critical to reduce off-target toxicity and variable clearance, Ac-Lys-Val-Cit-PABC-MMAE enables a robust enzymatic process. The proven ability to yield a precise DAR of 2 without heterogeneity, as evidenced by mass spectrometry data [1], directly addresses translational concerns about the therapeutic index that plague stochastic cysteine conjugates.

Rapid Candidate Screening Without Genetic Engineering

Given the mTG enzyme's specificity for the native, conserved Q295 residue in deglycosylated IgGs [1], this linker-payload can be conjugated to any antibody of the IgG class. This universality allows for the rapid production of pilot ADC batches for in vitro cytotoxicity and early in vivo efficacy studies without the lengthy timeline of engineering site-specific cysteine residues.

Cost-Efficient Conjugation Process

During process scale-up, the cost of the cytotoxic payload is a major driver. The documented ability of the chemo-enzymatic strategy using Ac-Lys-based linkers to require only a 2.5 molar excess of payload to fully conjugate the antibody, compared to up to an 80-fold excess for alternative approaches [1], provides a quantifiable rationale for procurement. This substantially lowers the raw material cost and simplifies purification.

Superior Pharmacokinetics for In Vivo Tool Conjugates

When the primary study objective is to evaluate a novel antibody's tumor-targeting ability, using a linker-payload system with proven superior PK behavior avoids confounding data interpretations due to linker instability. Selection of this transglutaminase-compatible system, which has shown superior in vivo stability over engineered cysteine variants in pharmacokinetic models [1], provides a cleaner in vivo signal.

Application

Selection Property

Validation Focus

Homogeneous ADC research

Enzymatic conjugation handle for defined DAR 2

Mass spectrometry DAR verification, batch-to-batch consistency

Rapid candidate screening

Universal mTG substrate; no antibody engineering

In vitro cytotoxicity and early in vivo model-response studies

Cost-efficient conjugation process

Low molar excess requirement (2.5×) for complete conjugation

Process-scale raw material cost and purification simplification

Pharmacokinetic tool conjugates

Reported favorable PK stability vs. cysteine-engineered variants

Tumor-targeting and clearance profile in transgenic mouse models

• [1] Strop, P., et al. (2013). Location matters: site of conjugation modulates stability and pharmacokinetics of antibody drug conjugates. Chemistry & Biology, 20(2), 161-167. View Source